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Compound of Interest

Compound Name: Pentabromotoluene

Cat. No.: B047190

Essential Safety and Handling Guide for
Pentabromotoluene

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Pentabromotoluene. Adherence to these procedures is
essential for ensuring personal safety and minimizing environmental contamination.

Key Chemical and Physical Properties

Pentabromotoluene is a brominated aromatic compound primarily used as a flame retardant.
[1] It typically appears as a white to light yellow solid or crystalline powder.[1][2] Understanding
its properties is the first step toward safe handling.

Property Data

Chemical Formula C7H3Brs[1][3]

Molar Mass 486.62 g/mol [2]

Appearance White to light yellow solid/crystals[1][2]
Melting Point 285 - 286 °C[3]

Water Solubility Insoluble[4]
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Hazard Identification and Summary

Pentabromotoluene presents several health and environmental hazards that require stringent

safety measures.

Hazard Type

Description

Skin Contact

Causes skin irritation and may cause an allergic

skin reaction.[5][6]

Inhalation

May cause respiratory system discomfort.[5]

Dust and fumes should be avoided.[6]

Chronic Exposure

May cause damage to organs through
prolonged or repeated exposure.[5] It is also

suspected of damaging an unborn child.[5]

Environmental

Very toxic to aquatic life with long-lasting effects.
[6] The product should not be allowed to enter
drains.[7]

Personal Protective Equipment (PPE) Protocol

The selection and use of appropriate PPE is the most critical barrier to preventing exposure. All

personnel must be trained in the proper use of PPE.[8]
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. . ) Specifications and Best
Situation Required PPE .
Practices

Gloves: Wear impervious
protective gloves.[6] Nitrile
gloves are suitable for general
splash hazards.[8] Avoid PVC
gloves.[5] Change gloves
regularly (every 30-60 minutes)
) ) Gloves:Eye Protection:Lab or immediately if contaminated
Routine Handling )
Coat: or damaged.[9]Eye Protection:
Use safety glasses. For tasks
with a higher risk of dust
generation, use tightly sealed
safety goggles.[8]Lab Coat: A
standard lab coat is sufficient

for minor tasks.[8]

Gloves: As above. Consider
double-gloving.[9]Eye/Face
Protection: Chemical safety
goggles are required.[8] A face
shield should be worn in
addition to goggles where
significant splashing or dust is
Gloves:Eye/Face ) )
. i ) possible.[8]Body Protection:
Large-Scale Operations & Spill  Protection:Body ) )
) i Wear protective clothing.[6]
Cleanup Protection:Respiratory ]
_ For severe exposure risk, a
Protection: o _
PVC or similar chemically
resistant suit may be required.
[5] Respiratory Protection: If
dust or aerosols are
generated, use a
NIOSH/MSHA approved

respirator.[10]
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Wear a self-contained

Fire Emergency Full Protective Gear: breathing apparatus (SCBA)

and full protective gear.[7][11]

Operational and Disposal Plans

A systematic approach to handling, from receipt to disposal, is crucial for safety and

compliance.

Engineering Controls

Ventilation: Always handle Pentabromotoluene in a well-ventilated area.[5][6] Appropriate
engineering controls, such as a chemical fume hood, should be used for procedures that
may generate dust or vapors.[7]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[5][11]

Step-by-Step Handling Procedure

Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Obtain special instructions before use.[5]

Weighing and Transfer: Conduct any weighing or transfer of the solid compound in a manner
that minimizes dust generation, such as in a fume hood or a glove box.

General Handling: Avoid all personal contact with the substance.[6] Do not eat, drink, or
smoke in the handling area.[5][6] Keep containers tightly sealed when not in use.[5][7]

Personal Hygiene: After handling, wash hands and any exposed skin thoroughly with soap
and water.[5][6]

Decontamination: Work clothes should be laundered separately from personal clothing.[5][6]
Decontaminate all equipment after use following standard laboratory procedures.[12]

Spill Response Plan
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Immediate and correct response to a spill is critical to prevent exposure and environmental
contamination.

o Evacuate and Alert: Clear the area of all personnel and alert others in the vicinity.[5]
e Secure the Area: Remove all sources of ignition.[5] Increase ventilation to the area.[5]

o Don PPE: Wear the appropriate PPE for spill cleanup, including respiratory protection,
chemical-resistant gloves, eye protection, and protective clothing.[5][7]

o Containment: Prevent the spill from spreading or entering drains.[5][7]

o Cleanup: Use dry cleanup procedures and avoid generating dust.[6] Cover the spill with an
inert absorbent material such as sand, earth, or vermiculite.[5] Use non-sparking tools to
collect the absorbed material and residues.[5]

» Disposal: Place all contaminated materials into a suitable, sealed, and clearly labeled
hazardous waste container for disposal.[7]

o Final Decontamination: Wash the spill area thoroughly.[5]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.scantecnordic.se/Media/Articles/66pbt/SDS---66.PBT-2022-11-28-ENG.pdf
https://www.scantecnordic.se/Media/Articles/66pbt/SDS---66.PBT-2022-11-28-ENG.pdf
https://www.scantecnordic.se/Media/Articles/66pbt/SDS---66.PBT-2022-11-28-ENG.pdf
https://www.scantecnordic.se/Media/Articles/66pbt/SDS---66.PBT-2022-11-28-ENG.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/FlameRetardants/Pentabromotoluene.htm
https://www.scantecnordic.se/Media/Articles/66pbt/SDS---66.PBT-2022-11-28-ENG.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/FlameRetardants/Pentabromotoluene.htm
https://static.cymitquimica.com/products/54/pdf/sds-OR52367.pdf
https://www.scantecnordic.se/Media/Articles/66pbt/SDS---66.PBT-2022-11-28-ENG.pdf
https://www.scantecnordic.se/Media/Articles/66pbt/SDS---66.PBT-2022-11-28-ENG.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/FlameRetardants/Pentabromotoluene.htm
https://www.scantecnordic.se/Media/Articles/66pbt/SDS---66.PBT-2022-11-28-ENG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Evacuate Area &
Alert Personnel

'

Remove Ignition Sources
& Increase Ventilation

Don Appropriate PPE

Contain Spill
(Prevent Spread to Drains)

Cover with Inert Absorbent
(Sand, Vermiculite)

Collect Residue with
Non-Sparking Tools

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area
& Equipment

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a Pentabromotoluene spill.
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First Aid Measures

Exposure Route Immediate Action

Take off immediately all contaminated clothing.

[5] Wash the affected area with plenty of soap
Skin Contact and water.[7] If skin irritation occurs, seek

medical advice.[5] Wash contaminated clothing

before reuse.[5]

Immediately wash out with fresh running water
Eye Contact for at least 15 minutes.[5][7] If irritation

continues, seek medical attention.[6]

Remove the person to fresh air and keep them

comfortable for breathing.[5] If the person is not

Inhalation ) ) o o
breathing, provide artificial respiration.[7]
Consult a physician.[7]
Do NOT induce vomiting.[5] Rinse the mouth
) with water.[7] Never give anything by mouth to
Ingestion

an unconscious person.[7] Immediately call a
POISON CENTER or doctor.[5]

Waste Disposal Plan

All waste containing Pentabromotoluene must be treated as hazardous waste.

e Product Disposal: Dispose of contents and containers at an authorized hazardous or special
waste collection point in accordance with all local, state, and federal regulations.[5]

o Container Disposal: Empty containers may still present a chemical hazard.[5] If they cannot
be sufficiently cleaned for recycling or reuse with the same product, they should be
punctured to prevent re-use and disposed of at an authorized landfill.[5]

o Contaminated Materials: All PPE, absorbent materials, and other supplies contaminated with
Pentabromotoluene must be collected in suitable, closed containers and disposed of as
hazardous waste.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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